Cas no 2679828-94-3 (rac-(2R,3S)-3-methyl-1-(2,2,2-trifluoroacetyl)-1,2,3,4-tetrahydroquinoline-2-carboxylic acid)

• Product Name: rac-(2R,3S)-3-methyl-1-(2,2,2-trifluoroacetyl)-1,2,3,4-tetrahydroquinoline-2-carboxylic acid
• CAS No: 2679828-94-3
• MF: C₁₃H₁₂F₃NO₃
• MW: 287.23449420929
• CID: 5631054
• PubChem ID: 165927658
• Update Time: 2025-06-08

rac-(2R,3S)-3-methyl-1-(2,2,2-trifluoroacetyl)-1,2,3,4-tetrahydroquinoline-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2679828-94-3
• rac-(2R,3S)-3-methyl-1-(2,2,2-trifluoroacetyl)-1,2,3,4-tetrahydroquinoline-2-carboxylic acid
• EN300-28287427

• Inchi： 1S/C13H12F3NO3/c1-7-6-8-4-2-3-5-9(8)17(10(7)11(18)19)12(20)13(14,15)16/h2-5,7,10H,6H2,1H3,(H,18,19)/t7-,10+/m1/s1
• InChI Key： KCGDWJMLLDOZCW-XCBNKYQSSA-N
• SMILES： FC(C(N1C2C=CC=CC=2C[C@@H](C)[C@H]1C(=O)O)=O)(F)F

Computed Properties

• Exact Mass: 287.07692773g/mol
• Monoisotopic Mass: 287.07692773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 57.6Ų

Additional information on rac-(2R,3S)-3-methyl-1-(2,2,2-trifluoroacetyl)-1,2,3,4-tetrahydroquinoline-2-carboxylic acid

Comprehensive Overview of rac-(2R,3S)-3-methyl-1-(2,2,2-trifluoroacetyl)-1,2,3,4-tetrahydroquinoline-2-carboxylic acid (CAS No. 2679828-94-3)

The compound rac-(2R,3S)-3-methyl-1-(2,2,2-trifluoroacetyl)-1,2,3,4-tetrahydroquinoline-2-carboxylic acid (CAS No. 2679828-94-3) is a chiral tetrahydroquinoline derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoroacetyl group and tetrahydroquinoline core, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its stereochemical complexity and applications in drug discovery, particularly in targeting central nervous system (CNS) disorders and enzyme inhibition.

In recent years, the demand for chiral building blocks like rac-(2R,3S)-3-methyl-1-(2,2,2-trifluoroacetyl)-1,2,3,4-tetrahydroquinoline-2-carboxylic acid has surged, driven by advancements in asymmetric synthesis and medicinal chemistry. This compound's CAS No. 2679828-94-3 is frequently searched in scientific databases, reflecting its relevance in developing small-molecule therapeutics. Its trifluoroacetyl moiety enhances metabolic stability, a critical factor in optimizing drug candidates for pharmacokinetic properties.

The stereochemistry of rac-(2R,3S)-3-methyl-1-(2,2,2-trifluoroacetyl)-1,2,3,4-tetrahydroquinoline-2-carboxylic acid is a focal point for researchers exploring enantioselective catalysis. The (2R,3S) configuration offers insights into structure-activity relationships (SAR), particularly in designing GPCR modulators and kinase inhibitors. With the rise of AI-driven drug design, computational tools are being employed to predict the compound's interactions with biological targets, aligning with trends in high-throughput screening (HTS).

From a synthetic perspective, the tetrahydroquinoline scaffold in this compound is versatile, enabling modifications for library diversification. Its carboxylic acid functionality allows for further derivatization, making it a cornerstone in fragment-based drug discovery (FBDD). The trifluoroacetyl group also contributes to its lipophilicity, a desirable trait for blood-brain barrier (BBB) penetration—a hot topic in neuropharmacology.

Environmental and regulatory considerations are increasingly shaping the use of rac-(2R,3S)-3-methyl-1-(2,2,2-trifluoroacetyl)-1,2,3,4-tetrahydroquinoline-2-carboxylic acid. Its fluorinated components align with the industry's shift toward sustainable fluorine chemistry, addressing concerns about persistent organic pollutants (POPs). This balance between efficacy and environmental impact is a key discussion point in green chemistry forums.

In summary, rac-(2R,3S)-3-methyl-1-(2,2,2-trifluoroacetyl)-1,2,3,4-tetrahydroquinoline-2-carboxylic acid (CAS No. 2679828-94-3) exemplifies the intersection of chiral synthesis, drug development, and sustainability. Its multifaceted applications ensure its prominence in both academic and industrial research, meeting the evolving needs of precision medicine and molecular innovation.